Phlegmariurine C
Phlegmariurine C
Brand Name:
Vulcanchem
CAS No.:
115491-58-2
VCID:
VC20841730
InChI:
InChI=1S/C32H44N2O4/c1-19-15-25-21-7-3-11-33(27(35)17-19)13-5-9-23(21)31(37)29(25)30-26-16-20(2)18-28(36)34-12-4-8-22(26)24(32(30)38)10-6-14-34/h19-20,23-24,29-30H,3-18H2,1-2H3
SMILES:
CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1
Molecular Formula:
C32H44N2O4
Molecular Weight:
520.7 g/mol
Phlegmariurine C
CAS No.: 115491-58-2
Cat. No.: VC20841730
Molecular Formula: C32H44N2O4
Molecular Weight: 520.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115491-58-2 |
|---|---|
| Molecular Formula | C32H44N2O4 |
| Molecular Weight | 520.7 g/mol |
| IUPAC Name | 6-methyl-3-(6-methyl-2,8-dioxo-9-azatricyclo[7.4.3.04,13]hexadec-4(13)-en-3-yl)-9-azatricyclo[7.4.3.04,13]hexadec-4(13)-ene-2,8-dione |
| Standard InChI | InChI=1S/C32H44N2O4/c1-19-15-25-21-7-3-11-33(27(35)17-19)13-5-9-23(21)31(37)29(25)30-26-16-20(2)18-28(36)34-12-4-8-22(26)24(32(30)38)10-6-14-34/h19-20,23-24,29-30H,3-18H2,1-2H3 |
| Standard InChI Key | MJIROACEKGJSGD-UHFFFAOYSA-N |
| SMILES | CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1 |
| Canonical SMILES | CC1CC2=C3CCCN(CCCC3C(=O)C2C4C5=C6CCCN(CCCC6C4=O)C(=O)CC(C5)C)C(=O)C1 |
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